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Compound of Interest

Compound Name: L-Pantothenic acid

Cat. No.: B8798016 Get Quote

Introduction

L-Pantothenic acid (Vitamin B5) is a water-soluble vitamin essential for the synthesis of

coenzyme A (CoA) and acyl carrier protein (ACP), which are crucial for fatty acid metabolism

and many other anabolic and catabolic processes.[1][2] The microbiological bioassay utilizing

Lactobacillus plantarum remains a reference method for the quantitative determination of L-
pantothenic acid in various samples, including pharmaceuticals, food products, and biological

fluids. This method relies on the principle that Lactobacillus plantarum ATCC 8014 is an

auxotrophic organism for L-pantothenic acid, meaning its growth is directly proportional to the

concentration of this vitamin in the growth medium.[3][4][5] The growth of the bacterium is

typically measured by turbidimetry (optical density) or titrimetry (acid production).[4][6]

Principle of the Bioassay

The bioassay is conducted using a specialized culture medium that contains all the necessary

nutrients for the growth of Lactobacillus plantarum except for L-pantothenic acid.[3][4] When a

sample containing L-pantothenic acid is added to this medium and inoculated with the

bacterium, the resulting growth, after a specific incubation period, is proportional to the amount

of L-pantothenic acid present in the sample.[1][6] By comparing the growth response of the

unknown sample to a standard curve generated with known concentrations of L-pantothenic
acid, the concentration in the sample can be accurately determined.[3]
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1. Materials and Reagents

Test Organism:Lactobacillus plantarum ATCC 8014

Culture Media:

Pantothenate Assay Medium (commercially available)[3][4]

Lactobacilli Agar AOAC or Pantothenate Culture Agar USP for stock culture

maintenance[3][4]

Micro-Inoculum Broth or equivalent for inoculum preparation[7]

Reagents:

Calcium D-pantothenate (standard)

Sterile 0.85% saline solution

Sodium acetate

Acetic acid

Enzymes (e.g., papain, amylase) for sample preparation (if necessary)[7]

Equipment:

Autoclave

Incubator (30-37°C)

Spectrophotometer or ELISA reader (for turbidimetric measurement)

Centrifuge

Sterile test tubes, pipettes, and other labware

pH meter
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2. Preparation of Media and Solutions

Pantothenate Assay Medium: Prepare according to the manufacturer's instructions. Typically,

this involves dissolving the powdered medium in distilled water, dispensing into tubes, and

sterilizing by autoclaving.[4][8]

Stock Culture Medium: Prepare agar stabs for maintaining the L. plantarum culture.[3][4]

Standard Stock Solution of L-Pantothenic Acid: A common procedure involves dissolving

calcium pantothenate in water to create a concentrated stock solution (e.g., 1 mg/mL), which

is then serially diluted to a working standard solution (e.g., 20 ng/mL).[7]

3. Inoculum Preparation

The following workflow outlines the preparation of the bacterial inoculum for the bioassay.
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Stock Culture Maintenance

Inoculum Preparation

Prepare Lactobacilli Agar stabs

Inoculate with L. plantarum ATCC 8014

Incubate at 35-37°C for 18-24 hours

Store at 2-8°C (prepare fresh weekly)

Subculture from stock into Pantothenate Assay Medium
(supplemented with pantothenate)

Transfer

Incubate at 35-37°C for 18-24 hours

Centrifuge cells aseptically

Wash cells with sterile saline (repeat 3x)

Resuspend in sterile saline

Adjust cell suspension turbidity
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Assay Setup

Inoculation and Incubation

Data Acquisition and Analysis

Prepare serial dilutions of standard
(e.g., 0-100 ng/10 mL)

Add 5 mL of standard/sample dilutions to respective tubes

Prepare dilutions of unknown sample Dispense 5 mL of Pantothenate Assay Medium into tubes

Autoclave all tubes (115-121°C for 10 min)

Cool tubes to room temperature

Inoculate each tube with one drop of prepared inoculum

Incubate at 35-37°C for 18-24 hours

Measure turbidity (OD at 540-630 nm)

Plot standard curve (OD vs. concentration)

Determine concentration of unknown from standard curve
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Metabolic Role of L-Pantothenic Acid

Cellular Processes Dependent on CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.bioagilytix.com/wp-content/uploads/2020/07/Vitamin-B5-Pantothenic-Acid-Serum.pdf
https://www.alpco.com/vitamin-b5-pantothenic-acid-microbiological-assay.html
https://www.thomassci.com/p/pantothenate-assay-medium
https://www.dilaco.com/dinamicos/productos/presentacion/PR_30-060440.pdf
https://www.micromasterlab.com/wp-content/uploads/bsk-pdf-manager/DM617_PSS_2600.pdf
https://drg-international.com/shop/vitamin-pantothenic-acid-bio-assay/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/382/500-vitamin-pantothenic-acid-111993.pdf
https://www.himedialabs.com/media/TD/M1281.pdf
https://www.benchchem.com/product/b8798016#use-of-lactobacillus-plantarum-in-l-pantothenic-acid-bioassays
https://www.benchchem.com/product/b8798016#use-of-lactobacillus-plantarum-in-l-pantothenic-acid-bioassays
https://www.benchchem.com/product/b8798016#use-of-lactobacillus-plantarum-in-l-pantothenic-acid-bioassays
https://www.benchchem.com/product/b8798016#use-of-lactobacillus-plantarum-in-l-pantothenic-acid-bioassays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8798016?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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